Cas no 82304-66-3 (7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione)

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione is a specialized spirocyclic compound featuring a unique oxaspiro framework with tert-butyl substituents. Its structural design imparts steric hindrance and stability, making it valuable in synthetic chemistry applications, particularly as an intermediate for complex organic transformations. The compound's spirocyclic core and diene-dione functionality offer reactivity in cycloaddition and oxidation reactions, while the tert-butyl groups enhance solubility in nonpolar solvents and resist degradation. This product is suited for research in polymer chemistry, photostabilizers, and advanced material synthesis, where controlled reactivity and thermal stability are critical. Its well-defined molecular architecture ensures consistency in experimental outcomes.
7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione structure
82304-66-3 structure
Product name:7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione
CAS No:82304-66-3
MF:C17H24O3
MW:276.370665550232
MDL:MFCD00733511
CID:1805935
PubChem ID:545303

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]deca-6,9-diene-2,8-dione, 7,9-bis(1,1-dimethylethyl)-
    • 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
    • 7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
    • 7,9-Di-tert-butyl-1-oxaspiro(4,5)deca-6,9-diene-2,8-dione
    • 1-Oxa-spiro[4.5]deca-6,9-diene-2,8-dione, 7,9-di-tert-butyl-
    • 7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione
    • ZTMZUYHXZPUDRF-UHFFFAOYSA-N
    • BCP25537
    • Q27160100
    • 7,9-di-t-butyl-1-ox
    • 7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (ACI)
    • SCHEMBL13571242
    • CHEBI:88174
    • AS-70063
    • 7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione; 7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione
    • 82304-66-3
    • 7,9-Di-tert-butyl-1-oxaspiro(4.5)deca-6,9-diene-2,8-dione
    • EN300-18561100
    • 7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione;7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
    • AKOS027323379
    • 7,9-Di-tert-butyl-1-oxa-spiro[4.5]deca-6,9-diene-2,8-dione
    • NS00010828
    • 1-Oxa-spiro(4.5)deca-6,9-diene-2,8-dione, 7,9-di-tert-butyl-
    • DTXCID90288971
    • Z3244812485
    • MFCD00733511
    • DTXSID60337884
    • 7,9-ditert-butyl-1-oxaspiro(4.5)deca-6,9-diene-2,8-dione
    • CS-0188444
    • D92996
    • DB-207873
    • 7,9-di-t-butyl-1-oxaspiro(4,5)deca-6,9-diene-2,8-dione
    • 7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione
    • MDL: MFCD00733511
    • Inchi: 1S/C17H24O3/c1-15(2,3)11-9-17(8-7-13(18)20-17)10-12(14(11)19)16(4,5)6/h9-10H,7-8H2,1-6H3
    • InChI Key: ZTMZUYHXZPUDRF-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)(C)C)=CC2(CCC(=O)O2)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 276.17254462g/mol
  • Monoisotopic Mass: 276.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.4

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB293789-250 mg
7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione, 95%; .
82304-66-3 95%
250mg
€1123.40 2023-04-26
Enamine
EN300-18561100-0.25g
7,9-di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
0.25g
$891.0 2023-09-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD280746-25mg
7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
25mg
¥280.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD280746-50mg
7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
50mg
¥336.0 2024-04-18
TRC
D493755-250mg
7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3
250mg
$984.00 2023-05-18
BAI LING WEI Technology Co., Ltd.
DRE-C12253700-25mg
7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione
82304-66-3
25mg
¥ 2926 2022-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD280746-1g
7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
1g
¥4521.0 2024-04-18
Enamine
EN300-18561100-10.0g
7,9-di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
10g
$7749.0 2023-05-06
Cooke Chemical
BD0571653-50mg
7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 95%
50mg
RMB 2186.40 2025-02-20
eNovation Chemicals LLC
D760566-100mg
7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
82304-66-3 97%
100mg
$100 2024-06-07

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Catalysts: Vanadate(6-), nona-μ-oxotrioxo(pentadeca-μ-oxononaoxononamolybdate)[μ12-[phospha… Solvents: Methanol
Reference
Catalytic oxidation of 4-oxoalkyl-substituted 2,6-di-tert-butylphenol in the presence of trivanadium molybdophosphoric heteropolyacids
Titova, T. F.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1990, 63(8), 1761-5

Synthetic Routes 2

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 3

Reaction Conditions
1.1 Reagents: Tetraphenylporphyrin ,  Oxygen Solvents: Chloroform ;  16 h, rt
1.2 Reagents: Triphenylphosphine Solvents: Chloroform ;  20 min, rt
1.3 Catalysts: p-Toluenesulfonic acid Solvents: Chloroform ;  4 h, 50 °C
Reference
A singlet oxygen approach to oxaspirocycles
Jones, Kevin M.; et al, Tetrahedron Letters, 2013, 54(25), 3294-3297

Synthetic Routes 4

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Chloroform ;  20 min, rt
1.2 Catalysts: p-Toluenesulfonic acid Solvents: Chloroform ;  rt → 50 °C; 4 h, 50 °C
Reference
A singlet oxygen approach to oxaspirocycles
Jones, Kevin M.; et al, Tetrahedron Letters, 2013, 54(25), 3294-3297

Synthetic Routes 5

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 6

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 7

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  16 h, reflux
2.1 Reagents: Tetraphenylporphyrin ,  Oxygen Solvents: Chloroform ;  16 h, rt
2.2 Reagents: Triphenylphosphine Solvents: Chloroform ;  20 min, rt
2.3 Catalysts: p-Toluenesulfonic acid Solvents: Chloroform ;  4 h, 50 °C
Reference
A singlet oxygen approach to oxaspirocycles
Jones, Kevin M.; et al, Tetrahedron Letters, 2013, 54(25), 3294-3297

Synthetic Routes 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  180 min, 22 ± 2 °C
Reference
Electrochemical oxidation of lignin for the simultaneous production of bioadhesive precursors and value-added chemicals
Conde, Julio J. ; et al, Biomass and Bioenergy, 2023, 169,

Synthetic Routes 9

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 10

Reaction Conditions
1.1 Reagents: Triethyl phosphite ,  Oxygen Catalysts: Cesium hydroxide Solvents: Dimethyl sulfoxide ;  12 h, 1 atm, 25 °C
Reference
CsOH catalyzed aerobic oxidative synthesis of p-quinols from multi-alkyl phenols under mild conditions
Liang, Yu-Feng; et al, Science China: Chemistry, 2015, 58(8), 1334-1339

Synthetic Routes 11

Reaction Conditions
Reference
Oxidation of 4-substituted 2,6-di-tert-butylphenols with oxygen in an alkaline medium
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1982, (7), 1594-7

Synthetic Routes 12

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 13

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 14

Reaction Conditions
Reference
Reaction of 6,8-di-tert-butylspiro[4.5]deca-1-oxa-5,8-diene-2,7-dione with amines
Volod'kin, A. A.; et al, Izvestiya Akademii Nauk SSSR, 1985, (5), 1187-90

Synthetic Routes 15

Reaction Conditions
1.1 Catalysts: Vanadate(6-), nona-μ-oxotrioxo(pentadeca-μ-oxononaoxononamolybdate)[μ12-[phospha… Solvents: Benzene
Reference
Catalytic oxidation of 4-oxoalkyl-substituted 2,6-di-tert-butylphenol in the presence of trivanadium molybdophosphoric heteropolyacids
Titova, T. F.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1990, 63(8), 1761-5

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Raw materials

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Preparation Products

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Related Literature

Additional information on 7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS No. 82304-66-3): A Comprehensive Guide to Its Properties and Applications

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS No. 82304-66-3) is a specialized organic compound with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in polymer stabilization, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly interested in spirocyclic compounds like this one because of their thermal stability and potential antioxidant properties.

The molecular structure of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione features a distinctive combination of a spiro center, diene functionality, and two carbonyl groups. This arrangement contributes to its chemical reactivity and makes it particularly valuable for studying free radical scavenging mechanisms. The presence of tert-butyl groups enhances the compound's steric protection, which is crucial for its performance in high-temperature applications.

Recent studies have explored the potential of CAS 82304-66-3 as a stabilizer in polymer formulations. Its ability to potentially inhibit oxidative degradation makes it relevant for industries developing durable plastic materials. With growing environmental concerns about plastic waste, researchers are particularly interested in additives that can extend product lifespans without compromising recyclability.

The synthesis of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione typically involves multi-step organic reactions, with careful control of reaction conditions being essential for obtaining high yields. Analytical techniques such as HPLC analysis and mass spectrometry are commonly employed to verify the purity of this compound, which is particularly important for research applications where precise molecular characterization is required.

In material science applications, the spirocyclic diketone structure of this compound offers interesting possibilities for creating novel organic frameworks. Scientists investigating molecular engineering solutions for advanced materials often consider derivatives of this compound due to its rigid molecular architecture and potential for forming stable complexes with metal ions.

The thermal properties of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione have been the subject of several investigations. Its decomposition temperature and heat resistance characteristics make it a candidate for studying high-performance additives in various industrial applications. These properties align well with current market demands for materials that can withstand increasingly extreme operating conditions.

From a commercial perspective, the availability of CAS 82304-66-3 remains limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. However, growing interest in specialty stabilizers and performance additives may drive increased production in coming years. Researchers looking for innovative antioxidant compounds frequently include this substance in their screening programs.

Environmental and safety considerations for 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed when working with this or any organic compound. The development of greener chemical alternatives in various industries has increased scrutiny of all chemical additives, making thorough characterization of substances like this one particularly important.

Future research directions for CAS 82304-66-3 may include exploring its potential in advanced material formulations and investigating its behavior in various polymer matrices. The compound's unique structure also presents opportunities for developing new synthetic methodologies in organic chemistry. As industries continue to seek solutions for material durability and performance enhancement, compounds with this structural motif may see expanded applications.

For researchers and industry professionals seeking detailed technical information about 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione, consultation of specialized chemical databases and recent scientific literature is recommended. The compound's structure-activity relationships continue to be an area of active investigation, particularly in contexts where molecular stability and specific reactivity patterns are crucial factors.

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Amadis Chemical Company Limited
(CAS:82304-66-3)7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione
A1178918
Purity:99%/99%
Quantity:1g/250mg
Price ($):896.0/224.0